Cas no 1072944-52-5 (Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate
• CAS No: 1072944-52-5
• MF: C₁₁H₉BrN₂O₂S
• MW: 313.170360326767
• MDL: MFCD09999101
• CID: 1025107
• PubChem ID: 46739132
• Update Time: 2025-10-11

Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate
• ACMC-2098oy
• AG-D-22371
• AK-90797
• ANW-15536
• BD229470
• CTK4A5148
• KB-53819
• 2-AMINO-5-(4-BROMO-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• methyl 2-amino-5-(4-bromophenyl)-1,3-thiazole-4-carboxylate
• BC4717619
• AX8229470
• Z6961
• ST24025211
• methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxy
• DS-17087
• DB-351845
• DTXSID80674763
• AKOS005210975
• CS-0187464
• METHYL2-AMINO-5-(4-BROMOPHENYL)THIAZOLE-4-CARBOXYLATE
• 1072944-52-5
• O11862
• C11H9BrN2O2S

• MDL： MFCD09999101
• Inchi： 1S/C11H9BrN2O2S/c1-16-10(15)8-9(17-11(13)14-8)6-2-4-7(12)5-3-6/h2-5H,1H3,(H2,13,14)
• InChI Key： BJJRSGFNTBHACP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OC)N=C(N)S1

Computed Properties

• Exact Mass: 311.95681g/mol
• Monoisotopic Mass: 311.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.616±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 484.7±35.0°C at 760 mmHg
• Solubility: Almost insoluble (0.078 g/l) (25 º C),

Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate (CAS No. 1072944-52-5)

Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate (CAS No. 1072944-52-5) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both amino and carboxylate functional groups, along with a 4-bromophenyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate has surged, driven by their utility in medicinal chemistry and material science. A common query among scientists is how this compound compares to other thiazole-based derivatives in terms of reactivity and biological activity. Studies suggest that the bromophenyl moiety enhances its binding affinity to certain enzymatic targets, making it a promising candidate for cancer therapy and infectious disease research. This aligns with the growing focus on precision medicine and targeted drug delivery systems.

The synthesis of Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. One frequently searched question is whether this compound can be scaled up for industrial production without compromising purity. Advances in green chemistry have enabled more sustainable synthesis routes, reducing the environmental impact of its manufacturing. Additionally, its solubility and stability under various conditions are critical factors for researchers optimizing its use in formulations.

Beyond pharmaceuticals, Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate has potential applications in agrochemicals, particularly in developing novel pesticides and herbicides. Its mechanism of action, often compared to other thiazole-containing agrochemicals, is a hot topic in agricultural research. The compound’s ability to disrupt microbial growth pathways has also sparked interest in food preservation technologies, addressing global concerns about food safety and shelf-life extension.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate. Researchers often inquire about the optimal methods for detecting impurities or degradation products, reflecting the emphasis on quality control in chemical manufacturing. Furthermore, computational modeling studies have explored its molecular interactions, providing insights into its structure-activity relationships (SAR).

In summary, Methyl 2-amino-5-(4-bromophenyl)thiazole-4-carboxylate (CAS No. 1072944-52-5) represents a multifaceted compound with broad applicability in life sciences and industrial chemistry. Its relevance to cutting-edge research areas like drug development, sustainable agriculture, and material innovation ensures its continued prominence in scientific literature. As interest in custom synthesis and high-value intermediates grows, this compound is poised to remain a key player in advancing technological and therapeutic breakthroughs.